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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B15592988

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for Nyasicol are
not readily available in the public domain. The following guidance is based on general best
practices for the disposal of research-grade chemical compounds. Researchers, scientists, and
drug development professionals are strongly advised to consult with their institution's
Environmental Health and Safety (EHS) department for specific protocols and to ensure full
compliance with local, state, and federal regulations.

Nyasicol is a phenolic compound that requires careful handling and disposal to ensure
laboratory safety and environmental protection.[1][2] Adherence to established protocols for
chemical waste management is essential when working with this and other laboratory reagents.

Chemical and Physical Properties of Nyasicol

A summary of the known properties of Nyasicol is provided below to inform safe handling and
disposal procedures.
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Property Information Reference
CAS Number 111518-95-7 [1]
Molecular Formula C17H1606 [1]
Molecular Weight 316.3 g/mol [1]
Appearance 0]] [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1][2]
Acetate, DMSO, Acetone

Storage Desiccate at -20°C [1]

Compound Type Phenols [1][2]

Standard Operating Procedure for Nyasicol
Disposal

The following step-by-step protocol outlines the recommended procedure for the proper
disposal of Nyasicol. This protocol is designed to be a comprehensive guide from pre-disposal
handling to final waste collection.

l. Personal Protective Equipment (PPE) and Pre-
Disposal Handling

Proper personal protective equipment is the first line of defense against chemical exposure.
Before handling Nyasicol for disposal, ensure the following PPE is worn:

o Eye Protection: Chemical safety goggles or safety glasses with side shields.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile). Contaminated gloves should be
disposed of as hazardous waste.[3]

o Body Protection: A laboratory coat must be worn to prevent skin contact.[3]
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o Work Area: All handling of Nyasicol should be conducted within a certified chemical fume

hood to prevent inhalation of any vapors or aerosols.[3]

Il. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.[3]
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For liquid spills, use an inert absorbent material such as sand, clay, or commercial
sorbents to contain the spill.[4]

Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste
container.[3]

Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, ethyl acetate),
collecting all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

lll. Waste Collection and Disposal Protocol

Waste Identification: All waste containing Nyasicol must be classified as hazardous
chemical waste.

Container Selection: Use a compatible, leak-proof container for waste collection. The
container must be in good condition with a tightly fitting cap.[5] For liquid waste, original
solvent containers are often suitable.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Nyasicol," and the approximate concentration and quantity.[5][6] Do not use chemical
formulas or abbreviations.[5]

Segregation:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15592988?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_27_Nor_25_ketocholesterol.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_27_Nor_25_ketocholesterol.pdf
https://www.nyacol.com/wp-content/uploads/2015/04/nyacol-magsol-safety-data-sheet-english.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_27_Nor_25_ketocholesterol.pdf
https://www.benchchem.com/product/b15592988?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b15592988?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Solid Waste: Collect unused Nyasicol, contaminated PPE (gloves, wipes), and spill
cleanup materials in a designated solid waste container.

o Liquid Waste: Collect Nyasicol solutions and rinsates in a designated liquid waste
container. Halogenated and non-halogenated solvent wastes should be collected
separately.[6]

o Empty Containers: Original containers of Nyasicol must be triple-rinsed with a suitable
solvent (e.g., acetone).[5][7] The rinsate must be collected as hazardous waste.[5][7] After
rinsing, the label on the empty container should be defaced or removed before disposal in
accordance with institutional policies.[8]

o Storage: Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area (SAA) with secondary containment.[6]

» Final Disposal: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste by a certified contractor.[3][7]

Nyasicol Disposal Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of
Nyasicol.
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Caption: Workflow for the safe disposal of Nyasicol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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